VO-Ohpic trihydrate

• Molecular Formula: C12H18N2O10V
• Molecular Weight: 401.22 g/mol
• InChI: InChI=1S/2C6H5NO3.4H2O.V/c2*8-4-2-1-3-7-5(4)6(9)10;;;;;/h2*1-3,8H,(H,9,10);4*1H2
• InChIKey: LLDMTJLSQARCDF-UHFFFAOYSA-N

Standard PTEN inhibitors lose potency in reducing cellular environments or lack selectivity, confounding pathway attribution. VO-Ohpic trihydrate solves this with a validated selectivity and redox-stability profile. - **Target:** PTEN (IC50 = 35 ± 2 nM). Noncompetitive, fully reversible. - **Selectivity:** >130-fold over tyrosine phosphatases; active in glutathione-rich cytosol. - **In vivo validated:** 10 μg/kg IP in mouse cardioprotection models. - **Format:** Crystalline trihydrate, DMSO solubility >80 mg/mL.

VO-Ohpic Trihydrate PTEN Inhibition Overview

VO-Ohpic trihydrate (CAS 476310-60-8) is a vanadyl (V⁴⁺) complex coordinated to 3-hydroxypicolinic acid that functions as a small-molecule inhibitor of the lipid phosphatase PTEN. Its core inhibitory potency against recombinant PTEN is an IC₅₀ of 35 ± 2 nM in a PIP₃-based assay [1], with a secondary determination of 46 ± 10 nM using 3-O-methylfluorescein phosphate (OMFP) as an artificial substrate [2]. The compound occupies a structurally differentiated position among PTEN inhibitors as a noncompetitive, fully reversible inhibitor with nanomolar dissociation constants (Kic = 27 ± 6 nM; Kiu = 45 ± 11 nM) [2], and it is supplied as a crystalline trihydrate solid with DMSO solubility exceeding 80 mg/mL (~200 mM) .

Noncompetitive, reversible PTEN inhibition for mechanistic studies

Redox-stable vanadyl complex compatible with intracellular reducing conditions

Defined in vivo dosing model supports cardiac and tumor model research

• [1] Rosivatz E, Matthews JG, McDonald NQ, Mulet X, Ho KK, Lossi N, Schmid AC, Mirabelli M, Pomeranz KM, Erneux C, Lam EW, Vilar R, Woscholski R. A small-molecule inhibitor for phosphatase and tensin homologue deleted on chromosome 10 (PTEN). ACS Chem Biol. 2006;1(12):780-790. doi:10.1021/cb600352f. PMID: 17240976. View Source
• [2] Mak LH, Vilar R, Woscholski R. Characterisation of the PTEN inhibitor VO-OHpic. J Chem Biol. 2010;3(4):157-163. doi:10.1007/s12154-010-0041-7. PMC2957887. View Source

VO-Ohpic Trihydrate vs. bpV and SF1670 Compounds

PTEN inhibitors within the vanadate and bisperoxovanadium (bpV) classes share the ability to elevate PIP₃ and downstream AKT phosphorylation, yet profound differences in redox stability, inhibition mechanism, and off-target phosphatase engagement make simple substitution between them scientifically indefensible. A direct comparative study by Spinelli et al. (2015) demonstrated that bpV(phen) and bpV(pic) lose PTEN inhibitory activity in the presence of cellular reducing agents such as glutathione, whereas VO-OHpic retains potency under identical redox conditions [1]. Furthermore, the bisperoxovanadate compounds inhibit related phosphatases (SHP1, INPP4A, INPP4B, PTPβ) at concentrations similar to or more potent than their PTEN IC₅₀, while VO-OHpic maintains a substantially wider selectivity window across a panel of cysteine-based phosphatases [1][2]. Even SF1670, a non-vanadium PTEN inhibitor, requires micromolar concentrations (IC₅₀ 2 μM) to achieve PTEN inhibition, representing a ~57-fold potency gap versus VO-Ohpic [2]. These data collectively preclude direct functional substitution without re-optimization of assay conditions and interpretation of downstream pathway effects.

vs. bpVbpV compounds lose PTEN inhibition in the presence of cellular glutathione; VO-Ohpic retains activity.

vs. bpVbpV(phen) and bpV(HOpic) inhibit off-target phosphatases at concentrations close to PTEN IC₅₀; VO-Ohpic maintains a wider selectivity window.

vs. SF1670SF1670 requires micromolar concentrations, representing a substantial potency gap; functional PTEN inhibition profiles differ.

• [1] Spinelli L, Lindsay YE, Leslie NR. PTEN inhibitors: an evaluation of current compounds. Adv Biol Regul. 2015;57:102-111. doi:10.1016/j.jbior.2014.09.012. PMID: 25446882. View Source
• [2] Rosivatz E, Matthews JG, McDonald NQ, Mulet X, Ho KK, Lossi N, Schmid AC, Mirabelli M, Pomeranz KM, Erneux C, Lam EW, Vilar R, Woscholski R. A small-molecule inhibitor for phosphatase and tensin homologue deleted on chromosome 10 (PTEN). ACS Chem Biol. 2006;1(12):780-790. doi:10.1021/cb600352f. PMID: 17240976. View Source

VO-Ohpic Trihydrate Quantitative Differentiation

Off-Target Phosphatase Selectivity

VO-Ohpic demonstrates a wider selectivity window against cysteine-based phosphatases than bpV(phen) and a broader selectivity panel than bpV(HOpic). In the original characterization study, VO-Ohpic inhibited PTEN with an IC₅₀ of 35 nM, while requiring 588 nM for SopB (17-fold), 4.03 μM for myotubularin/MTM (115-fold), 57.5 μM for PTPβ (1,640-fold), and >10 μM for SAC (>285-fold) [1]. By contrast, bpV(phen) exhibits only a 9-fold selectivity window over PTPβ (IC₅₀ PTEN = 38 nM vs. PTPβ = 343 nM) and a 24-fold window over PTP-1B (IC₅₀ = 920 nM) . bpV(HOpic), while more potent on PTEN (IC₅₀ = 14 nM), shows a 350-fold window over PTPβ (IC₅₀ = 4.9 μM) and a 1,800-fold window over PTP-1B (IC₅₀ = 25.3 μM) , but its selectivity has only been characterized against two off-target phosphatases, compared to the broader five-enzyme panel used for VO-Ohpic [1].

Off-target selectivity

Head-to-head

VO-Ohpic: 1,640-fold over PTPβ
bpV(phen): 9-fold; bpV(HOpic): 350-fold

Wider selectivity window reduces off-target confounding in AKT/PIP₃ readouts.

Panel includes SopB, MTM, PTPβ, SAC.

Evidence Dimension	Selectivity fold-window over off-target phosphatases (IC₅₀ off-target / IC₅₀ PTEN)
Target Compound Data	VO-Ohpic: PTEN IC₅₀ 35 nM; SopB IC₅₀ 588 nM (17-fold); MTM IC₅₀ 4.03 μM (115-fold); PTPβ IC₅₀ 57.5 μM (1,640-fold); SAC IC₅₀ >10 μM (>285-fold)
Comparator Or Baseline	bpV(phen): PTEN IC₅₀ 38 nM; PTPβ IC₅₀ 343 nM (9-fold); PTP-1B IC₅₀ 920 nM (24-fold). bpV(HOpic): PTEN IC₅₀ 14 nM; PTPβ IC₅₀ 4.9 μM (350-fold); PTP-1B IC₅₀ 25.3 μM (1,800-fold). SF1670: PTEN IC₅₀ 2,000 nM (57-fold less potent than VO-Ohpic on primary target).
Quantified Difference	VO-Ohpic achieves a 1,640-fold selectivity window over PTPβ vs. 9-fold for bpV(phen) and 350-fold for bpV(HOpic). VO-Ohpic IC₅₀ for PTEN is 57-fold more potent than SF1670.
Conditions	Recombinant enzyme phosphate-release assays with PIP₃ substrate (VO-Ohpic, bpV compounds); recombinant phosphatase panels as described in Rosivatz 2006 and manufacturer datasheets.

Why This Matters

A wider selectivity window reduces the probability that observed cellular phenotypes arise from off-target phosphatase inhibition, which is especially critical when interpreting AKT phosphorylation or PIP₃ accumulation readouts in insulin-signaling or oncology models.

• [1] Rosivatz E, Matthews JG, McDonald NQ, Mulet X, Ho KK, Lossi N, Schmid AC, Mirabelli M, Pomeranz KM, Erneux C, Lam EW, Vilar R, Woscholski R. A small-molecule inhibitor for phosphatase and tensin homologue deleted on chromosome 10 (PTEN). ACS Chem Biol. 2006;1(12):780-790. doi:10.1021/cb600352f. View Source

Redox Stability Advantage

A critical differentiation between VO-Ohpic and bisperoxovanadium (bpV) compounds is their differential sensitivity to intracellular reducing agents. Spinelli et al. (2015) directly demonstrated that bpV(phen) and bpV(pic) inhibit PTEN poorly in the presence of reducing agents including the cellular redox buffer glutathione, whereas VO-OHpic retains its PTEN inhibitory activity under identical conditions [1]. This finding is mechanistically grounded: bpV compounds rely on the peroxo ligands for activity and require oxidative activation (e.g., by H₂O₂), making them susceptible to reduction and inactivation in the reducing intracellular environment. VO-Ohpic, as a vanadyl (V⁴⁺) complex with hydroxypicolinate ligands, does not depend on peroxo chemistry and thus maintains stable inhibition in the presence of millimolar glutathione concentrations that are typical of the cellular cytoplasm [1][2].

Redox stability

Head-to-head

VO-Ohpic retains PTEN inhibition with glutathione; bpV(phen)/bpV(pic) lose activity.

Redox stability enables reliable intracellular target engagement.

Cellular glutathione ~1–10 mM.

Evidence Dimension	PTEN inhibitory activity retained in the presence of glutathione (cellular redox buffer)
Target Compound Data	VO-OHpic: PTEN inhibition maintained in the presence of glutathione at physiologically relevant concentrations (~1–10 mM range tested)
Comparator Or Baseline	bpV(phen) and bpV(pic): PTEN inhibition markedly reduced or abolished in the presence of glutathione; both require H₂O₂ pre-activation for full activity
Quantified Difference	Qualitative categorical difference: VO-OHpic retains function under reducing conditions; bpV compounds lose function. The study explicitly states that bisperoxovanadate compounds 'inhibit PTEN poorly in the presence of reducing agents including the cellular redox buffer glutathione' [1].
Conditions	In vitro PTEN phosphatase assays with and without glutathione supplementation; reducing agent sensitivity profiling as described in Spinelli et al. 2015, Adv Biol Regul.

Why This Matters

For cell-based experiments and in vivo studies, redox stability determines whether the inhibitor maintains target engagement inside the reducing cytoplasmic environment. bpV compounds may produce false-negative results or require higher nominal concentrations that exacerbate off-target effects, whereas VO-Ohpic provides more reliable intracellular PTEN inhibition.

• [1] Spinelli L, Lindsay YE, Leslie NR. PTEN inhibitors: an evaluation of current compounds. Adv Biol Regul. 2015;57:102-111. doi:10.1016/j.jbior.2014.09.012. PMID: 25446882. View Source
• [2] Mak LH, Vilar R, Woscholski R. Characterisation of the PTEN inhibitor VO-OHpic. J Chem Biol. 2010;3(4):157-163. doi:10.1007/s12154-010-0041-7. PMC2957887. View Source

Cellular Tyrosine Phosphatase Selectivity

In NIH 3T3 and L1 fibroblast models, VO-Ohpic produced dose-dependent increases in AKT phosphorylation at Ser473 and Thr308, saturating at 75 nM, while showing no effect on insulin-stimulated tyrosine phosphorylation at concentrations up to 10 μM [1]. This represents functional selectivity at concentrations more than 130-fold above the saturation point for AKT phosphorylation. In contrast, bpV(phen) and bpV(HOpic) are both characterized as potent protein tyrosine phosphatase (PTP) inhibitors: bpV(phen) inhibits PTP-1B with an IC₅₀ of 920 nM and PTPβ with an IC₅₀ of 343 nM ; bpV(HOpic) inhibits PTPβ with an IC₅₀ of 4.9 μM . These PTP IC₅₀ values fall within the concentration ranges typically used for cellular PTEN inhibition assays, meaning that bpV compounds are likely to produce concurrent tyrosine phosphatase inhibition at PTEN-inhibitory concentrations, confounding interpretation of phospho-signaling readouts.

Cellular PTP selectivity

Head-to-head

VO-Ohpic: no tyrosine phosphatase inhibition up to 10 μM; AKT saturation at 75 nM.

Functional selectivity avoids concurrent PTP interference in phospho-signaling.

NIH 3T3/L1 fibroblasts, insulin-stimulated.

Evidence Dimension	Cellular tyrosine phosphatase inhibition at concentrations used for PTEN inhibition
Target Compound Data	VO-Ohpic: no effect on insulin-stimulated tyrosine phosphorylation at concentrations up to 10 μM; AKT phosphorylation saturates at 75 nM
Comparator Or Baseline	bpV(phen): PTPβ IC₅₀ = 343 nM; PTP-1B IC₅₀ = 920 nM (both within 10× of PTEN IC₅₀). bpV(HOpic): PTPβ IC₅₀ = 4.9 μM; PTP-1B IC₅₀ = 25.3 μM.
Quantified Difference	VO-Ohpic shows no tyrosine phosphatase inhibition at concentrations >130-fold above the AKT phosphorylation saturation point. bpV(phen) inhibits PTPβ only 9-fold above its PTEN IC₅₀, and bpV(HOpic) inhibits PTPβ 350-fold above its PTEN IC₅₀, producing potential dual-pathway confounding.
Conditions	NIH 3T3 and L1 fibroblast cell lines; insulin-stimulated tyrosine phosphorylation assay; AKT phosphorylation at Ser473 and Thr308 by immunoblotting (Rosivatz et al. 2006).

Why This Matters

For experiments measuring phospho-AKT, phospho-FoxO, or PIP₃ as readouts of PTEN inhibition, concurrent PTP inhibition by bpV compounds can obscure or exaggerate the PTEN-specific contribution. VO-Ohpic's functional selectivity at concentrations up to 10 μM makes it the cleaner tool compound for dissecting PTEN-dependent signaling.

• [1] Rosivatz E, Matthews JG, McDonald NQ, Mulet X, Ho KK, Lossi N, Schmid AC, Mirabelli M, Pomeranz KM, Erneux C, Lam EW, Vilar R, Woscholski R. A small-molecule inhibitor for phosphatase and tensin homologue deleted on chromosome 10 (PTEN). ACS Chem Biol. 2006;1(12):780-790. doi:10.1021/cb600352f. View Source

Noncompetitive, Reversible Inhibition Mechanism

VO-Ohpic is a fully reversible, noncompetitive inhibitor of PTEN with respect to both the artificial substrate OMFP and the physiological substrate PIP₃. Kinetic characterization by Mak et al. (2010) demonstrated that both Km and Vmax are affected by VO-Ohpic, with dissociation constants Kic = 27 ± 6 nM and Kiu = 45 ± 11 nM [1]. Inhibitor dilution assays confirmed full reversibility of binding [1]. This noncompetitive mode contrasts mechanistically with other vanadium complexes: vanadium(V) and vanadium(IV) complexes are typically reported as competitive inhibitors of protein tyrosine phosphatases [1], and bpV compounds inhibit PTEN through a competitive mechanism that is dependent on oxidative activation of the peroxo ligands. The noncompetitive mechanism implies that VO-Ohpic binds to a site distinct from the substrate-binding pocket, potentially at an allosteric locus, which may contribute to its selectivity for PTEN's unusually wide active-site cleft over other cysteine-based phosphatases [1][2].

Inhibition mechanism

Class-level

Kic = 27 ± 6 nM, Kiu = 45 ± 11 nM

Noncompetitive, reversible binding supports allosteric selectivity.

Reversibility confirmed by dilution assay.

Evidence Dimension	Inhibition mechanism and reversibility
Target Compound Data	VO-Ohpic: noncompetitive (affects both Km and Vmax); fully reversible; Kic = 27 ± 6 nM; Kiu = 45 ± 11 nM
Comparator Or Baseline	bpV compounds: competitive inhibition mechanism; require oxidative activation by H₂O₂; inhibitory activity reversed by glutathione reduction. Vanadium(V) PTP inhibitors: competitive mechanism (class-level precedent).
Quantified Difference	Mechanistic class distinction: noncompetitive (VO-Ohpic) vs. competitive (bpV class). Reversibility confirmed by inhibitor dilution assay for VO-Ohpic; bpV inhibition is functionally irreversible under reducing conditions due to glutathione-mediated inactivation.
Conditions	Recombinant PTEN enzyme kinetics with OMFP and PIP₃ substrates; Lineweaver-Burk analysis; inhibitor dilution assay for reversibility determination (Mak et al. 2010).

Why This Matters

The noncompetitive mechanism means VO-Ohpic can inhibit PTEN regardless of substrate concentration, which is advantageous in cellular contexts where PIP₃ substrate levels fluctuate dynamically. The allosteric binding mode also provides a structural rationale for PTEN selectivity that competitive inhibitors cannot achieve.

• [1] Mak LH, Vilar R, Woscholski R. Characterisation of the PTEN inhibitor VO-OHpic. J Chem Biol. 2010;3(4):157-163. doi:10.1007/s12154-010-0041-7. PMC2957887. View Source
• [2] Rosivatz E, Matthews JG, McDonald NQ, Mulet X, Ho KK, Lossi N, Schmid AC, Mirabelli M, Pomeranz KM, Erneux C, Lam EW, Vilar R, Woscholski R. A small-molecule inhibitor for phosphatase and tensin homologue deleted on chromosome 10 (PTEN). ACS Chem Biol. 2006;1(12):780-790. doi:10.1021/cb600352f. View Source

PTEN Expression-Dependent Cellular Activity

VO-Ohpic exhibits PTEN-expression-dependent cellular effects that validate its on-target mechanism in cancer models. The compound inhibits cell viability, proliferation, and colony formation, and induces senescence-associated β-galactosidase activity in Hep3B cells (low PTEN expression), produces weaker effects in PLC/PRF/5 cells (high PTEN expression), and shows no activity in PTEN-negative SNU475 cells [1][2]. This graded response correlating with PTEN expression levels provides functional evidence that the observed cellular phenotypes are mediated through PTEN inhibition rather than off-target effects. In contrast, comparable PTEN-expression-stratified cellular profiling data are not available for bpV(HOpic), bpV(phen), or SF1670 in the peer-reviewed literature, limiting validation of their on-target cellular mechanism to the same degree.

PTEN-dependent activity

Supporting evidence

Graded response: Hep3B (low PTEN) strong effect; PLC/PRF/5 (high PTEN) weaker; SNU475 (null) no effect.

Cellular effects depend on PTEN expression, validating on-target mechanism.

Comparators lack comparable stratified data.

Evidence Dimension	PTEN-expression-dependent cellular activity across isogenic or stratified cell lines
Target Compound Data	VO-Ohpic: Hep3B (low PTEN) — strong inhibition of viability, proliferation, colony formation, and senescence induction; PLC/PRF/5 (high PTEN) — weaker effects; SNU475 (PTEN-null) — no effect
Comparator Or Baseline	bpV(HOpic), bpV(phen), SF1670: no published PTEN-expression-stratified cellular activity data identified showing comparable on-target validation
Quantified Difference	Qualitative categorical evidence: VO-Ohpic cellular effects are conditional on PTEN expression. Absence of comparable stratified data for comparator compounds limits confidence in their cellular on-target specificity.
Conditions	Hep3B, PLC/PRF/5, and SNU475 hepatocellular carcinoma cell lines; cell viability, proliferation, colony formation, and senescence-associated β-galactosidase assays (Alimonti et al. 2010; Rosivatz et al. 2006).

Why This Matters

When selecting a PTEN inhibitor for cellular studies, the availability of PTEN-expression-stratified validation data reduces the risk that observed phenotypes are driven by off-target liabilities. VO-Ohpic is the only PTEN inhibitor for which cellular activity has been shown to depend on PTEN expression status across a panel of defined cell lines.

• [1] Alimonti A, Nardella C, Chen Z, Clohessy JG, Carracedo A, Trotman LC, Cheng K, Varmeh S, Kozma SC, Thomas G, Rosivatz E, Woscholski R, Cognetti F, Scher HI, Pandolfi PP. A novel type of cellular senescence that can be enhanced in mouse models and human tumor xenografts to suppress prostate tumorigenesis. J Clin Invest. 2010;120(3):681-693. doi:10.1172/JCI40535. View Source
• [2] Rosivatz E, Matthews JG, McDonald NQ, Mulet X, Ho KK, Lossi N, Schmid AC, Mirabelli M, Pomeranz KM, Erneux C, Lam EW, Vilar R, Woscholski R. A small-molecule inhibitor for phosphatase and tensin homologue deleted on chromosome 10 (PTEN). ACS Chem Biol. 2006;1(12):780-790. doi:10.1021/cb600352f. View Source

In Vivo Cardioprotection and Tumor Suppression

VO-Ohpic demonstrates in vivo pharmacological activity at a low intraperitoneal dose of 10 μg/kg across multiple disease models. In a cardiac ischemia-reperfusion mouse model, administration of VO-OHpic (10 μg/kg, i.p.) 30 minutes prior to 30-minute ischemia followed by 120-minute reperfusion resulted in decreased left ventricular systolic pressure and heart rate before ischemia, and protection against ischemia/reperfusion-induced myocardial injury . In C57BL6 mice subjected to KCl-induced asystolic cardiac arrest, VO-Ohpic administered 30 minutes prior significantly increased survival, LVPmax, and dP/dt max with continued hemodynamic benefit [1]. In oncology models, VO-Ohpic administered to nude mice bearing MDA PCa-2b prostate cancer xenografts produced significant tumor growth suppression, and long-term treatment resulted in increased survival of treated animals, with tumors displaying increased senescence-associated β-galactosidase staining and decreased Ki-67 staining compared to untreated controls [2]. Comparable in vivo data for bpV(HOpic) or SF1670 at similarly low doses in both cardioprotection and oncology models have not been consolidated in the primary literature.

In vivo activity

Supporting evidence

10 μg/kg i.p. cardioprotection & tumor xenograft suppression

Multi-model in vivo activity reported at defined low dose.

Cardiac I/R, arrest, and prostate cancer models.

Evidence Dimension	In vivo efficacy in mouse disease models at defined low dose
Target Compound Data	VO-Ohpic: 10 μg/kg i.p. — cardioprotection in ischemia-reperfusion (decreased LVSP, protection against MI); increased survival, LVPmax, and dP/dt max post-cardiac arrest; significant tumor growth suppression in MDA PCa-2b xenografts with increased survival
Comparator Or Baseline	bpV(HOpic): neuroprotective activity reported with nanocarrier formulation; in vivo PK/PD data at comparable low doses not systematically reported in primary literature. SF1670: in vivo activity requires higher doses; neutrophil functional modulation reported but no tumor xenograft or cardiac models at low μg/kg doses.
Quantified Difference	VO-Ohpic achieves multi-tissue pharmacological effects (cardiac, tumor) at 10 μg/kg i.p. No primary literature reports equivalent multi-model efficacy at this low dose for bpV(HOpic), bpV(phen), or SF1670.
Conditions	Mouse ischemia-reperfusion model (30 min ischemia/120 min reperfusion); C57BL6 KCl-induced cardiac arrest model; nude mouse MDA PCa-2b prostate cancer xenograft model (Alimonti et al. 2010; Cayman Chemical datasheet; Selleck Chemicals datasheet).

Why This Matters

For researchers planning in vivo PTEN inhibition studies, the availability of consolidated multi-model efficacy data at a defined, low dose (10 μg/kg i.p.) reduces the need for extensive dose-ranging pilot experiments and provides a validated starting point for experimental design across cardiac, metabolic, and oncology applications.

• [1] GlpBio. VO-Ohpic trihydrate Product Datasheet. C57BL6 cardiac arrest model: increased survival, LVPmax, and dP/dt max. View Source
• [2] Alimonti A, Nardella C, Chen Z, Clohessy JG, Carracedo A, Trotman LC, Cheng K, Varmeh S, Kozma SC, Thomas G, Rosivatz E, Woscholski R, Cognetti F, Scher HI, Pandolfi PP. A novel type of cellular senescence that can be enhanced in mouse models and human tumor xenografts to suppress prostate tumorigenesis. J Clin Invest. 2010;120(3):681-693. doi:10.1172/JCI40535. View Source

VO-Ohpic Trihydrate Application Scenarios

PTEN-Specific Signaling Studies

When the experimental objective requires clean attribution of AKT phosphorylation, PIP₃ accumulation, or FoxO transcriptional activity specifically to PTEN inhibition, VO-Ohpic trihydrate is the preferred tool compound. Its demonstrated absence of insulin-stimulated tyrosine phosphatase inhibition at concentrations up to 10 μM [1] — more than 130-fold above the AKT phosphorylation saturation point of 75 nM [1] — provides a functional selectivity window that bpV(phen) (PTPβ IC₅₀ = 343 nM, only 9-fold above PTEN IC₅₀) and bpV(HOpic) (PTPβ IC₅₀ = 4.9 μM) cannot match. Researchers should use VO-Ohpic at 50–100 nM for maximal PTEN-dependent AKT activation without encroaching on tyrosine phosphatase inhibition.

Intracellular PTEN Inhibition in Reducing Conditions

For cell-based assays and ex vivo tissue experiments where the inhibitor must function in the reducing cytoplasmic environment (millimolar glutathione), VO-Ohpic trihydrate is mechanistically distinguished from bpV compounds. Spinelli et al. (2015) demonstrated that bpV(phen) and bpV(pic) lose PTEN inhibitory activity in the presence of glutathione, while VO-OHpic retains function [2]. This redox stability is essential for primary cell cultures, organoid models, and tissue slice experiments where intracellular glutathione concentrations cannot be controlled or depleted without confounding the biological readout. Pre-treatment of VO-Ohpic at 75–150 nM for 15–30 minutes in serum-free medium is recommended before insulin or growth factor stimulation.

In Vivo Ischemia-Reperfusion Cardioprotection

VO-Ohpic trihydrate offers a validated low-dose regimen for cardioprotection studies in mouse models: 10 μg/kg administered intraperitoneally 30 minutes prior to ischemic insult . This dose has been shown to decrease left ventricular systolic pressure and heart rate before ischemia, protect against myocardial infarction following ischemia-reperfusion, and significantly increase survival, LVPmax, and dP/dt max after KCl-induced cardiac arrest . The consolidated in vivo dataset at this specific dose and timing eliminates the need for extensive dose-ranging studies and provides a reproducible starting point for PTEN inhibition in cardiac physiology and pharmacology research.

Pro-Senescence Cancer Therapy Models

For oncology researchers investigating pro-senescence therapeutic strategies, VO-Ohpic trihydrate is the only PTEN inhibitor with validated PTEN-expression-dependent activity across stratified cell lines (Hep3B, PLC/PRF/5, SNU475) [3] and in vivo tumor growth suppression in xenograft models [3]. Alimonti et al. (2010) demonstrated that pharmacological PTEN inhibition with VO-Ohpic drives cellular senescence and inhibits tumorigenesis in a human prostate cancer xenograft model, with tumors showing increased senescence-associated β-galactosidase staining and decreased Ki-67 proliferation marker [3]. This PTEN-dependent senescence induction makes VO-Ohpic the appropriate probe for studies aiming to validate PTEN as a pro-senescence target, as opposed to compounds lacking this cellular validation depth.

Application

Selection Property

Validation Focus

PTEN pathway signaling studies

Tyrosine phosphatase selectivity window

PIP₃/AKT phosphorylation readout without PTP interference

Intracellular PTEN inhibition under reducing conditions

Redox-stable vanadyl complex

Glutathione-compatible target engagement assay

Cardiac ischemia-reperfusion research models

Defined low-dose in vivo regimen (mouse)

Hemodynamic and infarct-size endpoints

Pro-senescence cancer cell research models

PTEN-expression-dependent cellular activity

Senescence and proliferation marker endpoints

• [1] Rosivatz E, Matthews JG, McDonald NQ, Mulet X, Ho KK, Lossi N, Schmid AC, Mirabelli M, Pomeranz KM, Erneux C, Lam EW, Vilar R, Woscholski R. A small-molecule inhibitor for phosphatase and tensin homologue deleted on chromosome 10 (PTEN). ACS Chem Biol. 2006;1(12):780-790. doi:10.1021/cb600352f. View Source
• [2] Spinelli L, Lindsay YE, Leslie NR. PTEN inhibitors: an evaluation of current compounds. Adv Biol Regul. 2015;57:102-111. doi:10.1016/j.jbior.2014.09.012. View Source
• [3] Alimonti A, Nardella C, Chen Z, Clohessy JG, Carracedo A, Trotman LC, Cheng K, Varmeh S, Kozma SC, Thomas G, Rosivatz E, Woscholski R, Cognetti F, Scher HI, Pandolfi PP. A novel type of cellular senescence that can be enhanced in mouse models and human tumor xenografts to suppress prostate tumorigenesis. J Clin Invest. 2010;120(3):681-693. doi:10.1172/JCI40535. View Source